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Compound of Interest

Compound Name: L-Gulose

Cat. No.: B7822386

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling L-Gulose. Our commitment is to
furnish you with comprehensive guidance that extends beyond the product, ensuring a safe
and efficient laboratory environment.

L-Gulose is a water-soluble monosaccharide. While it is not classified as a hazardous
substance, adherence to standard laboratory safety protocols is crucial to mitigate any potential
risks, such as irritation or combustibility of dust.

Key Safety and Physical Data

For quick reference, the following table summarizes the essential safety and physical
properties of L-Gulose.
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Property Data Citation(s)

Appearance White, odorless powder/solid [1112][3]
May cause skin, eye, and

Hazards respiratory system irritation.[4] (1]

May form combustible dust

concentrations in air.[1]

First Aid - Eyes

Rinse immediately with plenty
of water for at least 15

minutes.

[1](2]

First Aid - Skin

Wash off immediately with

soap and plenty of water.

[1](2]

First Aid - Inhalation

Remove to fresh air.

[1](2]

First Aid - Ingestion

Clean mouth with water and

get medical attention.

[1](2]

Storage

Keep container tightly closed
in a dry, well-ventilated place.
To maintain product quality,

keep refrigerated.

[2](5]

Standard Operating Procedure for Handling L-

Gulose

Follow these step-by-step instructions for the safe handling of L-Gulose in a laboratory setting.

Engineering Controls and Preparation

o Ventilation: Use in a well-ventilated area to minimize dust accumulation.[2][5]

o Work Area: Ensure the work area is clean and free of ignition sources.

Personal Protective Equipment (PPE)

Before handling L-Gulose, don the following personal protective equipment:
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o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[2][3]

e Hand Protection: Wear appropriate protective gloves (e.g., nitrile gloves) to prevent skin
exposure.[2][3]

» Body Protection: A standard laboratory coat is recommended to protect clothing.[6]

Handling the Compound

e Avoid Dust Formation: Handle the powder carefully to minimize dust generation.[2]
o Weighing: When weighing, use a balance with a draft shield if available.

o Dissolving: L-Gulose is water-soluble.[1] When preparing solutions, add the powder to the
solvent slowly to avoid splashing.

Accidental Spills

o Minor Spills: For small, dry spills, sweep up the material and place it into a suitable container
for disposal.[2] Avoid generating dust during cleanup.

e Solution Spills: If a solution containing L-Gulose is spilled, absorb it with an inert material
and place it in a chemical waste container.[7]

Disposal Plan

As L-Gulose is a non-hazardous, water-soluble sugar, disposal is straightforward.

Uncontaminated Waste

e Solid L-Gulose: Uncontaminated, excess solid L-Gulose can be disposed of in the regular
trash, provided it is not mixed with any hazardous materials.

e Aqueous Solutions: Dilute aqueous solutions of L-Gulose can be flushed down the drain
with a large excess of water. Do not empty large quantities into drains without significant
dilution.[5]

Contaminated Waste

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAA1749603&productDescription=L+GLUCOSE+ANHYDROUS+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC225990050&productDescription=L-%28-%29-XYLOSE%2C+P.A.+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1749603&productDescription=L+GLUCOSE+ANHYDROUS+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC225990050&productDescription=L-%28-%29-XYLOSE%2C+P.A.+5GR&vendorId=VN00032119&countryCode=US&language=en
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.fishersci.com/store/msds?partNumber=AAA1749603&productDescription=L+GLUCOSE+ANHYDROUS+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b7822386?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA17496~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2009:19:12~~L-Glucose~~
https://www.fishersci.com/store/msds?partNumber=AAA1749603&productDescription=L+GLUCOSE+ANHYDROUS+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b7822386?utm_src=pdf-body
https://www.edvotek.com/site/pdf/Glucose%20Solution.pdf
https://www.benchchem.com/product/b7822386?utm_src=pdf-body
https://www.benchchem.com/product/b7822386?utm_src=pdf-body
https://www.benchchem.com/product/b7822386?utm_src=pdf-body
https://www.benchchem.com/product/b7822386?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-7509-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMjk3NTR8YXBwbGljYXRpb24vcGRmfGFEQmpMMmd6Tmk4NU1UYzVNekEwT0RnMk16QXlMMU5FUWw4M05UQTVYMEZWWDBWT0xuQmtaZ3w1ZTFkZTllMmRmYjA0Njg3N2NlNDYxMTRlYjU5ZmEwMjQ4YjEwZTY4NzUyNTI2OGJlMmI5Nzg3YzNkMjViNDk5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7822386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

f ' id
BENGHE > etycﬁcpkeAI\‘:iltalt:i]lgy Sltjrilcineg

o Mixtures: If L-Gulose is mixed with hazardous materials, the entire mixture must be treated

as hazardous waste.

» Disposal: Dispose of contaminated waste in accordance with local, state, and federal
regulations.[8] Consult your institution's environmental health and safety (EHS) office for

specific guidance.

Visual Workflow for Safe Handling

The following diagram illustrates the key decision points and steps for the safe handling of L-
Gulose.
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Safe L-Gulose Handling Workflow
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Caption: Workflow for the safe handling and disposal of L-Gulose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling L-
Gulose]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7822386#personal-protective-equipment-for-
handling-l-gulose]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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